Cas no 2306268-29-9 (3-(trifluoromethoxymethyl)azetidine hydrochloride)

3-(trifluoromethoxymethyl)azetidine hydrochloride structure
2306268-29-9 structure
Product Name:3-(trifluoromethoxymethyl)azetidine hydrochloride
CAS No:2306268-29-9
MF:C5H9ClF3NO
MW:191.57927107811
CID:6556664
PubChem ID:138755858
Update Time:2026-03-11

3-(trifluoromethoxymethyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(trifluoromethoxymethyl)azetidine hydrochloride
    • 3-[(trifluoromethoxy)methyl]azetidine hydrochloride
    • MFCD31926161
    • 3-((TRIFLUOROMETHOXY)METHYL)AZETIDINE HCL
    • 2306268-29-9
    • CS-0309839
    • P20604
    • 3-(Trifluoromethoxymethyl)azetidinehydrochloride
    • EN300-22856832
    • 3-[(Trifluoromethoxy)methyl]azetidine HCl
    • PS-18204
    • AT31042
    • SY320343
    • 3-((trifluoromethoxy)methyl)azetidine hydrochloride
    • 3-(trifluoromethoxymethyl)azetidine;hydrochloride
    • DB-377736
    • Inchi: 1S/C5H8F3NO.ClH/c6-5(7,8)10-3-4-1-9-2-4;/h4,9H,1-3H2;1H
    • InChI Key: SIOHBABPZIVTTD-UHFFFAOYSA-N
    • SMILES: Cl.FC(OCC1CNC1)(F)F

Computed Properties

  • Exact Mass: 191.0324761g/mol
  • Monoisotopic Mass: 191.0324761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų

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